BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Safety and
Handling of 2-(Allyloxy)aniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Allyloxy)aniline

Cat. No.: B049392

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide provides a comprehensive overview of the safety and handling
precautions for 2-(Allyloxy)aniline. However, a specific Safety Data Sheet (SDS) for 2-
(Allyloxy)aniline (CAS No. 27096-64-6) was not publicly available at the time of this writing.
The information presented herein is largely extrapolated from the known hazards of the closely
related parent compound, aniline, and general principles of laboratory safety. It is imperative to
consult a certified SDS for 2-(Allyloxy)aniline from your chemical supplier before handling this
substance and to conduct a thorough risk assessment for your specific experimental protocols.

Executive Summary

2-(Allyloxy)aniline is an aromatic amine that requires careful handling due to its presumed
toxicity and potential for hazardous reactions. This guide outlines the critical safety information,
handling procedures, and emergency protocols necessary for the safe use of this compound in
a laboratory setting. All quantitative data, where available for the parent compound aniline, is
summarized in structured tables for clarity. Experimental workflows for safe handling and
emergency response are visualized to provide clear, actionable guidance.

Hazard Identification and Classification

While specific GHS classifications for 2-(Allyloxy)aniline are not readily available, it should be
handled as a substance with significant potential hazards based on the profile of aniline. The
presumed GHS classification would likely include:
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e Acute Toxicity (Oral, Dermal, Inhalation)

e Serious Eye Damage/Eye Irritation

e Skin Sensitization

o Germ Cell Mutagenicity

o Carcinogenicity

o Specific Target Organ Toxicity (Repeated Exposure)
e Hazardous to the Aquatic Environment

It is crucial to treat 2-(Allyloxy)aniline with the highest degree of caution until a specific SDS is
obtained and reviewed.

Quantitative Data Summary (Based on Aniline)

The following tables summarize key quantitative safety data for aniline, the parent compound of
2-(Allyloxy)aniline. This data should be considered indicative of the potential hazards but may
not be directly representative of 2-(Allyloxy)aniline.

Table 1: Toxicological Data for Aniline

Parameter Value Species
LD50 Oral 250 mg/kg Rat
LD50 Dermal 820 mg/kg Rabbit
LC50 Inhalation 248 ppm (4h) Mouse

Table 2: Occupational Exposure Limits for Aniline
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Organization Limit Value

OSHA PEL (8-hr TWA) 5 ppm (19 mg/m3)
ACGIH TLV (8-hr TWA) 2 ppm (7.6 mg/m3)
NIOSH REL (10-hr TWA) 2 ppm (8 mg/m?3)

Table 3: Physical and Chemical Properties of Aniline

Property Value

Boiling Point 184.1 °C

Melting Point -6.0 °C

Flash Point 70 °C (Closed Cup)
Vapor Pressure 0.7 hPa at 20 °C
Specific Gravity 1.021 g/cm3 at 20 °C

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is paramount when working with 2-
(Allyloxy)aniline.

Engineering Controls

e Primary Control: All work with 2-(Allyloxy)aniline must be conducted in a properly
functioning chemical fume hood with a face velocity of at least 100 feet per minute.

» Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

vapors.

o Emergency Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.

Personal Protective Equipment (PPE)
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e Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Double
gloving is recommended.

» Eye Protection: Chemical splash goggles are mandatory. A face shield should also be worn
when there is a significant risk of splashing.

o Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
required.

» Respiratory Protection: In cases where engineering controls may not be sufficient to maintain
exposure below acceptable limits, a NIOSH-approved respirator with organic vapor
cartridges should be used.

Storage

o Container: Store in a tightly sealed, properly labeled container.

e Location: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents, acids, and bases.

» Light and Air: Protect from light and air, as anilines can be sensitive to both.

Emergency Procedures

Immediate and appropriate response to emergencies is critical to minimizing harm.

Spills

o Small Spills:

[¢]

Alert personnel in the immediate area.

[e]

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or
commercial sorbent).

[e]

Collect the absorbed material into a sealed container for hazardous waste disposal.

o

Clean the spill area with a suitable solvent, followed by soap and water.
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e Large Spills:

o

Evacuate the laboratory immediately.

[¢]

Alert others and activate the nearest fire alarm.

[¢]

Contact the institution's emergency response team.

[e]

Provide details of the spill, including the identity and quantity of the material.

EXxposure

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Fire
» Extinguishing Media: Use dry chemical, carbon dioxide, or foam extinguishers.

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Visualizations

The following diagrams illustrate key safety workflows.
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Personal Protective Equipment (PPE) Selection

Task: Handling 2-(Allyloxy)aniline

Conduct Risk Assessment

i

Select Appropriate PPE

Hand Protection
(Nitrile/Neoprene Gloves)

Eye Protection
(Chemical Goggles, Face Shield)

Body Protection
(Lab Coat, Closed-toe Shoes)

Respiratory Protection
(Respirator if needed)

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 2-(Allyloxy)aniline.
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Caption: Emergency Response Flowchart for a Chemical Spill.

Conclusion

While 2-(Allyloxy)aniline is a valuable compound in research and development, its handling
demands the utmost respect for safety protocols. The information provided in this guide, though
based on the parent compound aniline, offers a strong foundation for establishing a safe
working environment. It is the responsibility of every researcher, scientist, and laboratory
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manager to obtain and meticulously follow the specific Safety Data Sheet for 2-
(Allyloxy)aniline provided by their supplier to ensure the well-being of all personnel.

 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
2-(Allyloxy)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049392#2-allyloxy-aniline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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